Cas no 243985-35-5 (3-Thiophenecarboxylic acid, 2-[(carboxycarbonyl)amino]-)
243985-35-5 structure
Product Name:3-Thiophenecarboxylic acid, 2-[(carboxycarbonyl)amino]-
CAS No:243985-35-5
MF:C7H5NO5S
MW:215.183300733566
CID:1420125
PubChem ID:44359237
Update Time:2025-04-20
3-Thiophenecarboxylic acid, 2-[(carboxycarbonyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 2-[(carboxycarbonyl)amino]-
- 2-(oxaloamino)thiophene-3-carboxylic acid
- SCHEMBL5836577
- 2-(Oxalyl-amino)-thiophene-3-carboxylic acid
- 243985-35-5
- DTXSID30658432
- 2-[(Carboxycarbonyl)amino]-3-thiophenecarboxylic acid
- 2-(carboxyformamido)thiophene-3-carboxylic acid
- BDBM50118749
- DB-202606
- CHEMBL342612
-
- Inchi: 1S/C7H5NO5S/c9-4(7(12)13)8-5-3(6(10)11)1-2-14-5/h1-2H,(H,8,9)(H,10,11)(H,12,13)
- InChI Key: XIFSAFAFYIYHSU-UHFFFAOYSA-N
- SMILES: S1C=CC(C(=O)O)=C1NC(C(=O)O)=O
Computed Properties
- Exact Mass: 214.98885
- Monoisotopic Mass: 214.98884343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 103.7
3-Thiophenecarboxylic acid, 2-[(carboxycarbonyl)amino]- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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